Cas no 866589-45-9 (3-(benzenesulfonyl)-N-2-(3,4-diethoxyphenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: 3-(benzenesulfonyl)-N-2-(3,4-diethoxyphenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 866589-45-9
• MF: C₂₇H₂₇N₅O₄S
• MW: 517.59938454628
• CID: 5866620
• PubChem ID: 2136428
• Update Time: 2025-07-01

3-(benzenesulfonyl)-N-2-(3,4-diethoxyphenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-N-[2-(3,4-diethoxyphenyl)ethyl]triazolo[1,5-a]quinazolin-5-amine
• 3-(benzenesulfonyl)-N-[2-(3,4-diethoxyphenyl)ethyl]-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• N-(3,4-diethoxyphenethyl)-3-(phenylsulfonyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• 866589-45-9
• F1604-0151
• AKOS001760828
• NCGC00674624-01
• HMS3434G18
• 3-(benzenesulfonyl)-N-2-(3,4-diethoxyphenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine

• Inchi： 1S/C27H27N5O4S/c1-3-35-23-15-14-19(18-24(23)36-4-2)16-17-28-25-21-12-8-9-13-22(21)32-26(29-25)27(30-31-32)37(33,34)20-10-6-5-7-11-20/h5-15,18H,3-4,16-17H2,1-2H3,(H,28,29)
• InChI Key： IMVNDKLMMLYRHE-UHFFFAOYSA-N
• SMILES： N12N=NC(S(C3=CC=CC=C3)(=O)=O)=C1N=C(NCCC1=CC=C(OCC)C(OCC)=C1)C1=C2C=CC=C1

Computed Properties

• Exact Mass: 517.17837553g/mol
• Monoisotopic Mass: 517.17837553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 10
• Complexity: 820
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 116Ų

Additional information on 3-(benzenesulfonyl)-N-2-(3,4-diethoxyphenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine

Introduction to 3-(benzenesulfonyl)-N-2-(3,4-diethoxyphenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine and Its Significance in Modern Chemical Biology

The compound with the CAS number 866589-45-9, specifically 3-(benzenesulfonyl)-N-2-(3,4-diethoxyphenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This intricate molecular structure has garnered attention in recent years due to its potential applications in the development of novel therapeutic agents. The compound's unique framework, featuring a benzenesulfonyl group, a diethoxyphenyl moiety, and an azoliquinazoline core, suggests multifaceted biological activities that warrant in-depth exploration.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug discovery. The azoliquinazoline scaffold, in particular, has been identified as a promising motif for designing molecules with enhanced pharmacological properties. In this context, 3-(benzenesulfonyl)-N-2-(3,4-diethoxyphenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine stands out as a compound of significant interest. Its structural features not only contribute to its stability but also open up possibilities for interactions with biological targets at multiple levels.

The benzenesulfonyl group is a well-documented pharmacophore that enhances binding affinity and selectivity in drug molecules. This moiety has been extensively studied for its role in modulating enzyme activity and receptor interactions. When incorporated into the 3-(benzenesulfonyl)-N-2-(3,4-diethoxyphenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine structure, it likely contributes to the compound's ability to engage with biological systems effectively. The presence of the diethoxyphenyl group further enriches the compound's chemical diversity, enabling it to interact with various biological pathways.

One of the most compelling aspects of this compound is its potential as a lead molecule for therapeutic intervention. The triazoloquinazoline core is known for its versatility in drug design, offering opportunities for developing molecules with anti-inflammatory, anticancer, and antimicrobial properties. The specific arrangement of functional groups in 3-(benzenesulfonyl)-N-2-(3,4-diethoxyphenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine suggests that it may exhibit synergistic effects when combined with other therapeutic agents.

Current research in chemical biology emphasizes the need for innovative strategies to overcome drug resistance and improve treatment outcomes. The compound's unique structural features make it a candidate for addressing these challenges. For instance, its ability to modulate multiple targets simultaneously could lead to the development of combination therapies that are more effective than single-agent treatments. This approach aligns with the growing trend toward personalized medicine and precision therapeutics.

The synthesis and characterization of 3-(benzenesulfonyl)-N-2-(3,4-diethoxyphenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine have been subjects of intense investigation. Recent studies have focused on optimizing synthetic routes to achieve high yields and purity while maintaining the integrity of the molecular framework. Advances in synthetic methodologies have enabled chemists to explore complex structures with greater ease than ever before. This progress has laid the groundwork for further exploration of the compound's biological activities.

In vitro studies have begun to uncover the potential pharmacological properties of 866589-45-9. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. These findings are particularly exciting because they indicate that the compound could be developed into a lead candidate for drug discovery programs targeting specific diseases. The diethoxyphenyl group appears to play a crucial role in these interactions by modulating binding affinity and selectivity.

The benzenesulfonyl moiety also contributes significantly to the compound's pharmacological profile. Its ability to engage with biological targets at an atomic level suggests that it may be capable of producing therapeutic effects without unintended side effects. This is an important consideration in drug development, where safety and efficacy are paramount concerns. Further studies are needed to fully understand how these structural features influence biological activity.

One area of particular interest is the compound's potential as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases and is often associated with oxidative stress and cellular dysfunction. By targeting inflammatory pathways at multiple levels, 866589-45-9 may offer a novel approach to managing these conditions without relying on traditional anti-inflammatory drugs that can have significant side effects.

Another exciting possibility is that 3-(benzenesulfonyl)-N-2-(3,4-diethoxyphenyl)ethyl-1,2,3triazolo1，5-aquinazolin—5—amine could serve as a starting point for developing anticancer therapies。Cancer cells often exhibit altered signaling pathways that drive their growth and survival。By interfering with these pathways，the compound might be able to inhibit tumor growth or induce apoptosis。The triazoloquinazoline core，in particular，has shown promise in previous studies as a scaffold for anticancer agents。

The diethoxyphenyl group may also contribute to its anticancer potential by enhancing cellular uptake or improving bioavailability。These factors are critical for ensuring that therapeutic agents reach their intended targets effectively。Further research will be needed to confirm these hypotheses，but they represent exciting possibilities for future drug development。

In conclusion，866589—45—9 represents a promising candidate for therapeutic intervention due to its unique structural features and potential biological activities。The benzenesulfonyl、diethoxyphenyl、and triazoloquinazoline moieties work together to create a molecule with multifaceted pharmacological properties。While more research is needed to fully understand its potential，the initial findings are encouraging and suggest that this compound could play an important role in future drug development efforts。